Cas no 99170-99-7 (3-methyl-1H-Pyrazole-1-methanol)
99170-99-7 structure
Product Name:3-methyl-1H-Pyrazole-1-methanol
CAS No:99170-99-7
MF:C4H6N2O2
MW:114.102640628815
CID:750338
PubChem ID:23326348
Update Time:2025-04-19
3-methyl-1H-Pyrazole-1-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1H-Pyrazole-1-methanol
- 1-methyl-pyrazolidine-3,5-dione
- 1-methylpyrazolidine-3,5-dione
- 3,5-Pyrazolidinedione, 1-methyl-
- SCHEMBL1708928
- DTXSID70632953
- JTPISCWESNJUEM-UHFFFAOYSA-N
- 99170-99-7
-
- Inchi: 1S/C4H6N2O2/c1-6-4(8)2-3(7)5-6/h2H2,1H3,(H,5,7)
- InChI Key: JTPISCWESNJUEM-UHFFFAOYSA-N
- SMILES: O=C1CC(NN1C)=O
Computed Properties
- Exact Mass: 114.042927438g/mol
- Monoisotopic Mass: 114.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 49.4Ų
3-methyl-1H-Pyrazole-1-methanol Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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